Cas no 54767-08-7 (Benzoic acid, 4-[[(dimethylamino)thioxomethyl]amino]-, butyl ester)

• Product Name: Benzoic acid, 4-[[(dimethylamino)thioxomethyl]amino]-, butyl ester
• CAS No: 54767-08-7
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 353731
• PubChem ID: 21493120
• Update Time: 2025-04-19

Benzoic acid, 4-[[(dimethylamino)thioxomethyl]amino]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(dimethylamino)thioxomethyl]amino]-, butyl ester
• butyl 4-(dimethylcarbamothioylamino)benzoate
• DTXSID00614843
• BUTYL 4-[(DIMETHYLCARBAMOTHIOYL)AMINO]BENZOATE
• 54767-08-7

• Inchi： 1S/C14H20N2O2S/c1-4-5-10-18-13(17)11-6-8-12(9-7-11)15-14(19)16(2)3/h6-9H,4-5,10H2,1-3H3,(H,15,19)
• InChI Key： ICDQFBJLEVUAON-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)NC1C=CC(=CC=1)C(=O)OCCCC

Computed Properties

• Exact Mass: 280.1247
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 41.57